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Compound of Interest

Compound Name: Macrophylline

Cat. No.: B1239403 Get Quote

Introduction

Acebrophylline is a drug used for the treatment of respiratory diseases such as asthma and

chronic obstructive pulmonary disease (COPD). It functions as a bronchodilator and

mucoregulator. Accurate and precise quantification of Acebrophylline in pharmaceutical

formulations is crucial for ensuring its therapeutic efficacy and safety. This application note

describes a validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

method for the determination of Acebrophylline in bulk and tablet dosage forms.

Principle of the Method

The method utilizes RP-HPLC with UV detection to separate and quantify Acebrophylline. The

separation is achieved on a C18 column using a mobile phase consisting of a mixture of an

organic solvent (methanol or acetonitrile) and a buffer. The analyte is detected by its

absorbance at a specific wavelength, and the peak area is proportional to the concentration of

Acebrophylline in the sample.

Experimental Protocols
1. Instrumentation and Chromatographic Conditions

A summary of the typical instrumentation and chromatographic conditions for the analysis of

Acebrophylline is provided in the table below. These conditions have been compiled from
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various validated methods.[1][2][3]

Parameter Condition

HPLC System
HPLC system with a pump, autosampler,

column oven, and UV-Vis detector

Column

Cosmosil C18 (dimensions not specified)[1],

Hypersil BDS C18 (250 x 4.6 mm, 5 µm)[2],

Inertsil C18 (150 x 4.6 mm, 5µm)[3]

Mobile Phase

Methanol: 10mM KH2PO4 buffer (70:30 v/v)[1],

Acetonitrile: Phosphate buffer pH 7.0 (60:40 v/v)

[2], Methanol: Phosphate buffer pH 3.0 (70:30

v/v)[3]

Flow Rate 0.8 ml/min[1][3] or 1.0 ml/min[2]

Detection Wavelength 243 nm[1], 230 nm[2], 260 nm[3]

Injection Volume Not specified

Column Temperature Ambient

Run Time 10 minutes[2][3]

2. Preparation of Solutions

Mobile Phase Preparation: Prepare the specified mobile phase by mixing the components in

the given ratio. Degas the mobile phase using an ultrasonic water bath for 10 minutes and

filter through a 0.45 µm filter.[3]

Standard Stock Solution: Accurately weigh and transfer 10 mg of Acebrophylline working

standard into a 10 mL volumetric flask. Add about 7 mL of the diluent (mobile phase),

sonicate to dissolve completely, and make up the volume to the mark with the same solvent.

[3]

Sample Preparation (for Tablet Dosage Form): Weigh and finely powder not fewer than 20

tablets. Transfer an amount of the powder equivalent to 10 mg of Acebrophylline into a 10
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mL volumetric flask. Add about 7 mL of diluent, sonicate for 15 minutes, and make up the

volume with the diluent. Filter the solution through a 0.45 µm syringe filter.

3. Method Validation Parameters

The analytical method should be validated according to ICH guidelines to ensure it is suitable

for its intended purpose.[2][4] Key validation parameters are summarized in the table below,

with typical values obtained from published methods for Acebrophylline.

Validation Parameter Typical Results

Linearity Range 5-25 µg/ml[1]

Correlation Coefficient (r²) > 0.999[3]

Limit of Detection (LOD) 0.150 µg/ml[1], 0.156 µg/mL[2]

Limit of Quantification (LOQ) 0.455 µg/ml[1], 0.473 µg/mL[2]

Accuracy (% Recovery) 98-102%[3]

Precision (% RSD) < 2%[3]

Retention Time 4.076 min[1], 6.76 min[2], 3.842 min[3]

Experimental Workflow
The following diagram illustrates the general workflow for the quantification of Acebrophylline

using HPLC.
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Figure 1. Experimental workflow for Acebrophylline quantification by HPLC.
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Signaling Pathway
While a detailed signaling pathway for Macrophylline is not available, the mechanism of action

for Acebrophylline involves multiple pathways. It acts as a phosphodiesterase inhibitor, leading

to bronchodilation, and also modulates inflammatory pathways. A simplified logical diagram of

its primary actions is presented below.

Bronchodilation Pathway Anti-inflammatory Pathway

Acebrophylline

Inhibition of
Phosphodiesterase (PDE)

Inhibition of inflammatory
mediators (e.g., leukotrienes)

Increase in intracellular
cAMP

Bronchial Smooth
Muscle Relaxation

Reduction of
Airway Inflammation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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